Cas no 1595930-26-9 (Benzonitrile, 3-bromo-5-(methylthio)-)

• Product Name: Benzonitrile, 3-bromo-5-(methylthio)-
• CAS No: 1595930-26-9
• MF: C₈H₆BrNS
• MW: 228.11
• MDL: MFCD22488915
• CID: 5324797
• PubChem ID: 91880746
• Update Time: 2026-03-10

Benzonitrile, 3-bromo-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-5-(methylthio)-
• 3-Bromo-5-methylsulfanyl-benzonitrile
• 3-bromo-5-(methylsulfanyl)benzonitrile
• 3-bromo-5-(methylthio)benzonitrile
• 1595930-26-9
• 3-bromo-5-methylsulfanylbenzonitrile
• Z1551924597
• XH0713
• F1913-3785
• SCHEMBL24156415
• AKOS040694262
• EN300-3552018
• MFCD22488915
• G75871

• MDL： MFCD22488915
• Inchi： 1S/C8H6BrNS/c1-11-8-3-6(5-10)2-7(9)4-8/h2-4H,1H3
• InChI Key： MMCOQWZRPLXUAO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(SC)=CC(Br)=C1

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Additional information on Benzonitrile, 3-bromo-5-(methylthio)-

Recent Advances in the Study of Benzonitrile, 3-bromo-5-(methylthio)- (CAS: 1595930-26-9) in Chemical Biology and Pharmaceutical Research

Benzonitrile, 3-bromo-5-(methylthio)- (CAS: 1595930-26-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromo and methylthio functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The unique structural features of this benzonitrile derivative make it a valuable intermediate in synthetic chemistry and a candidate for further biological evaluation.

Recent studies have focused on the synthesis and optimization of Benzonitrile, 3-bromo-5-(methylthio)-, with particular emphasis on its role as a building block for more complex molecules. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug development. The compound's reactivity, especially the bromo substituent, allows for further functionalization, making it a versatile intermediate in medicinal chemistry.

In the context of pharmaceutical research, Benzonitrile, 3-bromo-5-(methylthio)- has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. These findings are particularly relevant in the search for new antibiotics and anti-inflammatory agents, given the rising challenges of drug resistance and chronic inflammatory diseases. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

Another area of interest is the application of Benzonitrile, 3-bromo-5-(methylthio)- in agrochemicals. Its structural motif is being explored for the development of new pesticides and herbicides, with early-stage research indicating activity against certain plant pathogens. The compound's potential to serve as a scaffold for environmentally friendly agrochemicals is a promising avenue, aligning with the global push towards sustainable agriculture.

From a material science perspective, the electronic properties of Benzonitrile, 3-bromo-5-(methylthio)- are being studied for potential use in organic electronics. The bromo and methylthio groups can influence the compound's electronic structure, making it a candidate for applications in organic semiconductors or as a dopant in conductive polymers. Research in this area is still in its infancy, but the preliminary results are encouraging.

In conclusion, Benzonitrile, 3-bromo-5-(methylthio)- (CAS: 1595930-26-9) represents a multifaceted compound with diverse applications across chemical biology and pharmaceutical research. Its synthetic versatility, potential biological activities, and material science applications highlight its importance as a subject of ongoing research. Future studies will likely focus on expanding its utility in drug discovery, agrochemical development, and advanced materials, solidifying its role in these critical fields.